Cas no 851807-57-3 (3-({1-(3-fluorobenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine)

• Product Name: 3-({1-(3-fluorobenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine
• CAS No: 851807-57-3
• MF: C₁₆H₁₄FN₃OS
• MW: 315.365265369415
• CID: 6308660
• PubChem ID: 4163752
• Update Time: 2025-06-24

3-({1-(3-fluorobenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-({1-(3-fluorobenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine
• 3-({[1-(3-fluorobenzoyl)-4,5-dihydro-1H-imidazol-2-yl]sulfanyl}methyl)pyridine
• F0630-1688
• SR-01000127370-1
• (3-fluorophenyl)(2-((pyridin-3-ylmethyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
• 851807-57-3
• SMR000094061
• SR-01000127370
• HMS2258I12
• AKOS024589400
• (3-fluorophenyl)-[2-(pyridin-3-ylmethylsulfanyl)-4,5-dihydroimidazol-1-yl]methanone
• CHEMBL1354038
• MLS000117107

• Inchi： 1S/C16H14FN3OS/c17-14-5-1-4-13(9-14)15(21)20-8-7-19-16(20)22-11-12-3-2-6-18-10-12/h1-6,9-10H,7-8,11H2
• InChI Key： NGFRUHYVSLRBAE-UHFFFAOYSA-N
• SMILES： S(CC1C=NC=CC=1)C1=NCCN1C(C1C=CC=C(C=1)F)=O

Computed Properties

• Exact Mass: 315.084
• Monoisotopic Mass: 315.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 70.9Ų

Additional information on 3-({1-(3-fluorobenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine

Professional Introduction to Compound with CAS No. 851807-57-3 and Product Name: 3-({1-(3-fluorobenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine

The compound with the CAS number 851807-57-3 and the product name 3-({1-(3-fluorobenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The presence of a 3-fluorobenzoyl group and a 4,5-dihydro-1H-imidazol-2-ylsulfanyl moiety in its framework suggests unique chemical properties that make it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate fluorinated aromatic rings and heterocyclic sulfanyl groups. These structural features are often associated with enhanced biological activity, improved metabolic stability, and increased binding affinity to biological targets. The compound in question is no exception, as its molecular design suggests potential interactions with key enzymes and receptors involved in various disease pathways.

One of the most compelling aspects of this compound is its potential role in the treatment of neurological disorders. Studies have indicated that molecules containing 1-(3-fluorobenzoyl) groups exhibit properties that could be beneficial in modulating neurotransmitter activity. The 4,5-dihydro-1H-imidazol-2-ylsulfanyl moiety further enhances its pharmacological profile by contributing to its solubility and bioavailability. These characteristics make it an attractive candidate for further investigation in preclinical models of neurodegenerative diseases.

Furthermore, the compound's structure suggests potential applications in the field of anti-inflammatory therapy. Research has shown that certain imidazole derivatives possess significant anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes. The 3-fluorobenzoyl group may play a crucial role in enhancing these effects by improving the compound's ability to cross the blood-brain barrier. This dual functionality makes it a promising candidate for developing novel anti-inflammatory agents.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the 3-fluorobenzoyl group necessitates careful handling of fluorinated intermediates, while the formation of the 4,5-dihydro-1H-imidazol-2-ylsulfanyl moiety requires expertise in heterocyclic chemistry. Recent advancements in synthetic methodologies have made it possible to achieve these transformations with greater efficiency and scalability, paving the way for large-scale production.

In terms of pharmacokinetic properties, preliminary studies suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The presence of both lipophilic and hydrophilic regions in its molecular structure allows it to efficiently traverse biological membranes while maintaining adequate solubility in aqueous environments. This balance is critical for achieving therapeutic efficacy while minimizing side effects.

The potential therapeutic applications of this compound extend beyond neurological and inflammatory disorders. Its unique structural features also make it a viable candidate for anticancer research. Studies have demonstrated that certain imidazole derivatives can inhibit tumor growth by targeting specific enzymes involved in cell proliferation and survival. The 3-fluorobenzoyl group may enhance these effects by improving the compound's ability to interact with cancer-specific biomarkers.

Recent breakthroughs in computational chemistry have enabled researchers to predict the biological activity of novel compounds with greater accuracy. By leveraging advanced molecular modeling techniques, scientists can identify potential binding interactions between this compound and target proteins. These insights have been instrumental in optimizing its structure for improved pharmacological properties.

The development of this compound also highlights the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. By combining expertise from various fields, researchers can overcome challenges associated with drug discovery and development. This collaborative approach has been crucial in advancing our understanding of complex biological systems and identifying new therapeutic targets.

In conclusion, the compound with CAS number 851807-57-3 and product name 3-({1-(3-fluorobenzoyl)-4,5-dihydro-1H-imidazol-2-ylsulfanyl}methyl)pyridine represents a significant advancement in pharmaceutical research. Its unique molecular structure and multifaceted biological activities make it a promising candidate for treating various diseases, including neurological disorders, inflammation, and cancer. With ongoing research and development efforts aimed at optimizing its pharmacological properties, this compound holds great promise for improving patient outcomes in the future.